Cas no 1195968-02-5 (4''-methyloxy-Daidzin)

4''-methyloxy-Daidzin structure
4''-methyloxy-Daidzin structure
Product Name:4''-methyloxy-Daidzin
CAS No:1195968-02-5
MF:C22H22O9
MW:430.404687404633
CID:1508307
PubChem ID:137705368
Update Time:2024-11-03

4''-methyloxy-Daidzin Chemical and Physical Properties

Names and Identifiers

    • Daidzein 7-O-beta-D-glucoside 4''-O-methylate
    • 4''-methyloxy-Daidzin
    • 7-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxy-3-(4-hydroxyphenyl)chromen-4-one
    • 7-[3,4-Dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxy-3-(4-hydroxyphenyl)chromen-4-one
    • 4'-Hydroxy-7-(4-O-methyl-beta-D-glucopyranosyloxy)isoflavone
    • Daidzein 7-O-Β-D-glucoside 4''-O-methylate
    • PD125555
    • 1195968-02-5
    • CID 71621987
    • 7-(((2S,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-methoxytetrahydro-2H-pyran-2-yl)oxy)-3-(4-hydroxyphenyl)-4H-chromen-4-one
    • CS-0032153
    • AKOS030530147
    • FS-8069
    • DA-52295
    • HY-N4128
    • 7-[(2R,3S,4S,5R,6S)-3,4-Dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxy-3-(4-hydroxyphenyl)chromen-4-one
    • Inchi: 1S/C22H22O9/c1-28-21-17(9-23)31-22(20(27)19(21)26)30-13-6-7-14-16(8-13)29-10-15(18(14)25)11-2-4-12(24)5-3-11/h2-8,10,17,19-24,26-27H,9H2,1H3
    • InChI Key: BVKFFAQGFXJQBI-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1CO)OC)O)O)OC1=CC=C2C(C(C3C=CC(=CC=3)O)=COC2=C1)=O

Computed Properties

  • Exact Mass: 430.12638228 g/mol
  • Monoisotopic Mass: 430.12638228 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 135
  • Molecular Weight: 430.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 708.1±60.0 °C at 760 mmHg
  • Flash Point: 249.6±26.4 °C
  • Solubility: Very slightly soluble (0.32 g/l) (25 º C),
  • Vapor Pressure: 0.0±2.4 mmHg at 25°C

4''-methyloxy-Daidzin Pricemore >>

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